Cas no 2111325-11-0 (methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate
• CAS No: 2111325-11-0
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6543592
• PubChem ID: 165614922
• Update Time: 2025-06-09

methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate
• 2111325-11-0
• EN300-1800585

• Inchi： 1S/C7H10N2O2S/c1-11-7(10)5(4-8)6-9-2-3-12-6/h2-3,5H,4,8H2,1H3
• InChI Key： UZNIKWQIJTWSJO-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate

Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate (CAS No. 2111325-11-0): A Comprehensive Overview

Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate, a compound with the chemical identifier CAS No. 2111325-11-0, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug development and medicinal chemistry. The presence of both amino and thiazole moieties in its molecular structure imparts a rich chemical diversity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The compound's molecular formula, C₈H₁₂N₂O₃S, underscores its complexity and the diverse functional groups it encompasses. The methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate structure is particularly intriguing due to the synergistic interplay between the amino group and the thiazole ring. This combination has been explored in various synthetic pathways, leading to the development of novel heterocyclic compounds with enhanced biological activity.

In recent years, there has been a surge in research focused on thiazole derivatives due to their wide-ranging pharmacological properties. Thiazole scaffolds are known for their antimicrobial, anti-inflammatory, and anticancer activities, making them indispensable in the design of therapeutic agents. The incorporation of an amino group into this framework further expands its potential applications, particularly in the development of protease inhibitors and kinase inhibitors, which are crucial in treating chronic diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with improved pharmacokinetic profiles and enhanced target specificity. For instance, derivatives of this compound have been investigated for their potential as angiotensin-converting enzyme (ACE) inhibitors, which are widely used in the management of hypertension.

The synthesis of Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiazole ring. Subsequent functionalization steps introduce the amino and carboxylate groups at strategic positions within the molecule. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further derivatization and application.

The biological activity of Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate has been thoroughly evaluated in various preclinical studies. These studies have revealed promising results regarding its potential as an antimicrobial agent against a range of pathogens. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways has made it a candidate for further development into novel antibiotics.

Moreover, the compound's interaction with biological targets has been explored through computational modeling and experimental techniques. These studies have provided insights into its binding affinity and mechanism of action at various receptors and enzymes. Such information is crucial for designing more effective drugs with reduced side effects.

The pharmaceutical industry has taken note of Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate's potential and has incorporated it into several drug discovery programs. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics that address unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the translation of laboratory findings into clinical candidates.

Future research directions for Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate include exploring its role in modulating immune responses and its potential as an anti-inflammatory agent. The compound's ability to interact with multiple biological pathways suggests that it could be repurposed for treating autoimmune diseases and chronic inflammatory conditions.

In conclusion, Methyl 3-amino-2-(1,3-thiazol-2-yl)propanoate (CAS No. 2111325-11-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic pathways make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing some of the most pressing health challenges faced by society today.